Cas no 15038-70-7 ((2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-5,6-bis(phenylmethoxy)oxane-3,4-diol)
15038-70-7 structure
Product Name:(2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-5,6-bis(phenylmethoxy)oxane-3,4-diol
CAS No:15038-70-7
MF:C20H24O6
MW:360.400966644287
CID:2658097
Update Time:2023-08-06
(2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-5,6-bis(phenylmethoxy)oxane-3,4-diol Chemical and Physical Properties
Names and Identifiers
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- benzyl 2-O-benzyl-β-D-galactopyranoside
- Benzyl 2-O-benzyl-beta-D-galactopyranoside
- (2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-5,6-bis(phenylmethoxy)oxane-3,4-diol
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- Inchi: 1S/C20H24O6/c21-11-16-17(22)18(23)19(24-12-14-7-3-1-4-8-14)20(26-16)25-13-15-9-5-2-6-10-15/h1-10,16-23H,11-13H2/t16-,17+,18+,19-,20-/m1/s1
- InChI Key: PBCMEHIZZQKKRH-LCWAXJCOSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 360.157
- Monoisotopic Mass: 360.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.4
(2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-5,6-bis(phenylmethoxy)oxane-3,4-diol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
15038-70-7 ((2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-5,6-bis(phenylmethoxy)oxane-3,4-diol) Related Products
- 149022-24-2(a-D-Mannopyranoside, phenylmethyl6-O-a-D-mannopyranosyl-)
- 149022-23-1(a-D-Mannopyranoside, phenylmethylO-a-D-mannopyranosyl-(1®3)-O-[a-D-mannopyranosyl-(1®6)]-)
- 124019-99-4(talo-Heptopyranoside,methyl 3,7-dideoxy-4-O-methyl-2-O-(phenylmethyl)- (9CI))
- 123919-81-3(a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-methyl-4-O-(phenylmethyl)-)
- 123919-85-7(a-ribo-Hexopyranoside, methyl3-deoxy-4-O-methyl-2-O-(phenylmethyl)-)
- 53008-65-4([(2R,3R,4S,5R,6S)-3,4,5-tris(benzyloxy)-6-methoxyoxan-2-yl]methanol)
- 75336-82-2(Methyl 3-O-benzyl-alpha-L-rhamnopyranoside)
- 120094-98-6(b-D-Galactopyranoside,phenylmethyl 6-O-b-D-galactopyranosyl-)
- 123920-03-6(a-D-allo-Heptopyranoside, methyl3,7-dideoxy-2-O-methyl-4-O-(phenylmethyl)- (9CI))
- 123920-01-4(b-L-talo-Heptopyranoside, methyl3,7-dideoxy-2-O-methyl-4-O-(phenylmethyl)- (9CI))
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